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Compound of Interest

Compound Name: m-PEG3-CH2CH2COOH

Cat. No.: B1677520 Get Quote

An In-depth Technical Guide on m-PEG3-CH2CH2COOH and Related Compounds: Physical

Appearance and Storage Conditions

For researchers, scientists, and drug development professionals, precise handling and storage

of chemical reagents are paramount to ensure experimental reproducibility and maintain

compound integrity. This guide provides a detailed overview of the physical appearance and

recommended storage conditions for m-PEG3-CH2CH2COOH and its closely related

analogues, which are commonly used as linkers in the development of antibody-drug

conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs).

Chemical Identity and Nomenclature
The nomenclature in the PEG linker field can be ambiguous. The term "m-PEG3-
CH2CH2COOH" most commonly refers to the compound with the systematic name 2,5,8,11-

tetraoxatetradecan-14-oic acid (CAS Number: 67319-28-2). However, it is crucial to verify the

specific structure and CAS number from the supplier, as similar compounds with slight

variations in the polyethylene glycol (PEG) chain length or the carboxylic acid linker exist.

For clarity, this guide will detail the properties of the primary compound of interest and a closely

related structure often found in chemical catalogues.

Physical and Storage Properties of m-PEG3-
CH2CH2COOH
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Systematic Name: 2,5,8,11-tetraoxatetradecan-14-oic acid Common Synonyms: m-PEG4-acid

CAS Number: 67319-28-2

This compound is a non-cleavable ADC linker.

Physical Appearance: The compound is typically supplied as a liquid. The color can range from

colorless to a light yellow.

Storage and Handling: Proper storage is critical to prevent degradation and ensure the

compound's stability over time. Below is a summary of recommended storage conditions based

on supplier data sheets.

Storage Condition Temperature Duration Notes

Long-term Storage

(Pure)
-20°C Up to 3 years

Recommended for

maintaining integrity

Short-term Storage

(Pure)
4°C Up to 2 years

Suitable for frequent

use

In Solvent -80°C Up to 6 months For stock solutions

In Solvent -20°C Up to 1 month For working solutions

Shipping Ambient
Typically shipped at

room temperature

Physical and Storage Properties of a Closely
Related Compound: m-PEG3-CH2COOH
Systematic Name: 2,5,8,11-Tetraoxatridecan-13-oic acid Common Synonyms: m-PEG3-acid

CAS Number: 16024-60-5

This PEG-based linker also features a terminal carboxylic acid group for bioconjugation.

Physical Appearance: This compound is also typically a liquid, described as colorless to light

yellow. Some suppliers may provide it as a sticky oil or semi-solid.[1]
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Storage and Handling: The storage recommendations for this compound are similar,

emphasizing cold temperatures to ensure long-term stability.

Storage Condition Temperature Notes

General Storage -20°C
Recommended for long-term

storage

Alternative Storage Room Temperature

Keep in a sealed container,

away from moisture and

light[1]

In Solvent -80°C or -20°C
For solutions in solvents like

DMSO

Shipping Ambient
Shipped at room temperature

in the continental US

Experimental Considerations
While detailed experimental protocols are beyond the scope of this guide, it is important to note

that the carboxylic acid moiety of these compounds is typically reacted with primary amines on

biomolecules in the presence of coupling agents like EDC (1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-

triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) to form a stable amide bond. The

hydrophilic PEG spacer enhances the solubility and bioavailability of the resulting conjugate.

Logical Workflow for Handling and Storage
Below is a DOT script representation of a logical workflow for the handling and storage of these

PEGylated compounds upon receipt.
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Receive Compound

Verify Chemical Identity (CAS Number, Structure)

Short-term Use?

Long-term Storage?

Store at 4°C or Room Temperature (per supplier)

Yes No

Use in Experiment

Store at -20°C (Pure)

Yes

Prepare Stock Solution?

Store Aliquots at -80°C

Yes

Click to download full resolution via product page

Figure 1: Decision workflow for handling and storage of m-PEG-acid compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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